N'-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)naphtho[2,1-b]furan-2-carbohydrazide

• Molecular Formula: C25H15F3N2O3
• Molecular Weight: 448.4 g/mol
• IUPAC Name: N-[(Z)-[5-[3-(trifluoromethyl)phenyl]furan-2-yl]methylideneamino]benzo[e][1]benzofuran-2-carboxamide
• InChI: InChI=1S/C25H15F3N2O3/c26-25(27,28)17-6-3-5-16(12-17)21-11-9-18(32-21)14-29-30-24(31)23-13-20-19-7-2-1-4-15(19)8-10-22(20)33-23/h1-14H,(H,30,31)/b29-14-
• InChI Key: KPMPITUPKLLMTI-NUJZUDFISA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)N/N=C\C4=CC=C(O4)C5=CC(=CC=C5)C(F)(F)F
• SMILES: C1=CC=C2C(=C1)C=CC3=C2C=C(O3)C(=O)NN=CC4=CC=C(O4)C5=CC(=CC=C5)C(F)(F)F

Description

N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)naphtho[2,1-b]furan-2-carbohydrazide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of drug discovery. This compound belongs to the class of hydrazones and has been found to possess various biological activities, including anti-inflammatory, analgesic, and antitumor effects.

Scientific Research Applications

N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)naphtho[2,1-b]furan-2-carbohydrazide has been extensively studied for its potential applications in drug discovery. It has been found to possess various biological activities, including anti-inflammatory, analgesic, and antitumor effects. The compound has been tested against various cancer cell lines and has shown promising results in inhibiting the growth of cancer cells. Moreover, it has also been found to possess antibacterial and antifungal activities.

Mechanism of Action

The mechanism of action of N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)naphtho[2,1-b]furan-2-carbohydrazide is not fully understood. However, it has been proposed that the compound exerts its biological activities by inhibiting the activity of various enzymes and proteins involved in the growth and proliferation of cancer cells. It has also been found to modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)naphtho[2,1-b]furan-2-carbohydrazide has been found to possess various biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of various pro-inflammatory cytokines. Moreover, it has also been found to possess analgesic effects by modulating the activity of pain receptors. The compound has also been found to possess antitumor effects by inhibiting the growth and proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)naphtho[2,1-b]furan-2-carbohydrazide in lab experiments include its high yield and purity, as well as its potential applications in drug discovery. However, the limitations include the lack of understanding of its mechanism of action and the need for further research to fully explore its potential applications.

Future Directions

There are various future directions for the research on N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)naphtho[2,1-b]furan-2-carbohydrazide. Firstly, further research is needed to fully understand its mechanism of action and how it exerts its biological activities. Secondly, the compound can be further optimized to enhance its potency and selectivity towards specific targets. Thirdly, the compound can be tested in animal models to evaluate its efficacy and safety. Finally, the compound can be further explored for its potential applications in other diseases, such as autoimmune disorders and neurodegenerative diseases.
In conclusion, N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)naphtho[2,1-b]furan-2-carbohydrazide is a promising compound with potential applications in drug discovery. Its synthesis method has been optimized to obtain high yields and purity. The compound has been found to possess various biological activities, including anti-inflammatory, analgesic, and antitumor effects. However, further research is needed to fully understand its mechanism of action and explore its potential applications in other diseases.

Synthesis Methods

The synthesis of N-({5-[3-(trifluoromethyl)phenyl]-2-furyl}methylene)naphtho[2,1-b]furan-2-carbohydrazide involves the reaction of 2-furylcarboxaldehyde with 5-amino-2-(trifluoromethyl)benzoic acid hydrazide in the presence of a catalyst. The reaction yields the desired compound in good yield and purity. The synthesis of this compound has been reported in various research articles, and the method has been optimized to obtain high yields.